Cas no 23330-38-3 (21-Nor-5a-chola-20(22),23-diene-24-carboxylicacid, 3b,20-dihydroxy-, d-lactone, acetate (8CI))

• Product name: 21-Nor-5a-chola-20(22),23-diene-24-carboxylicacid, 3b,20-dihydroxy-, d-lactone, acetate (8CI)
• CAS No: 23330-38-3
• MF: C₂₆H₃₆O₄
• MW: 412.56164
• CID: 275248
• PubChem ID: 270602

21-Nor-5a-chola-20(22),23-diene-24-carboxylicacid, 3b,20-dihydroxy-, d-lactone, acetate (8CI) Chemical and Physical Properties

Names and Identifiers

• 21-Nor-5a-chola-20(22),23-diene-24-carboxylicacid, 3b,20-dihydroxy-, d-lactone, acetate (8CI)
• [10,13-dimethyl-17-(6-oxopyran-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 23330-38-3
• NSC-113096
• NSC113096
• NSC-114794
• 23330-42-9
• DTXSID10945998
• NSC114794
• 17-(2-oxo-2h-pyran-6-yl)androstan-3-yl acetate

• Inchi： InChI=1S/C26H36O4/c1-16(27)29-18-11-13-25(2)17(15-18)7-8-19-20-9-10-22(23-5-4-6-24(28)30-23)26(20,3)14-12-21(19)25/h4-6,17-22H,7-15H2,1-3H3
• InChI Key： NJSXEKDLWSSOHT-UHFFFAOYSA-N
• SMILES： CC(OC1CCC2(C3CCC4(C(C5=CC=CC(=O)O5)CCC4C3CCC2C1)C)C)=O

Computed Properties

• Exact Mass: 412.26148
• Monoisotopic Mass: 412.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6